Cas no 692733-12-3 (7-[CHLORO(DIFLUORO)METHYL]-5-METHYL-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE)

• Product Name: 7-[CHLORO(DIFLUORO)METHYL]-5-METHYL-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE
• CAS No: 692733-12-3
• MF: C₁₂H₈ClF₂N₃S
• MW: 299.726826667786
• MDL: MFCD03102664
• CID: 5232384
• Update Time: 2026-03-07

7-[CHLORO(DIFLUORO)METHYL]-5-METHYL-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 7-(chlorodifluoromethyl)-5-methyl-3-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine
• 7-[CHLORO(DIFLUORO)METHYL]-5-METHYL-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE
• Pyrazolo[1,5-a]pyrimidine, 7-(chlorodifluoromethyl)-5-methyl-3-(2-thienyl)-

• MDL： MFCD03102664
• Inchi： 1S/C12H8ClF2N3S/c1-7-5-10(12(13,14)15)18-11(17-7)8(6-16-18)9-3-2-4-19-9/h2-6H,1H3
• InChI Key： FLPCYLOBPSZRNE-UHFFFAOYSA-N
• SMILES： CC1C=C(C(Cl)(F)F)N2C(=C(C3SC=CC=3)C=N2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 7-[CHLORO(DIFLUORO)METHYL]-5-METHYL-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE

7-[Chloro(difluoro)methyl]-5-methyl-3-(2-thienyl)pyrazolo[1,5-a]pyrimidine

The compound with CAS No. 692733-12-3, known as 7-[Chloro(difluoro)methyl]-5-methyl-3-(2-thienyl)pyrazolo[1,5-a]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and potential applications in drug design. The molecule's structure features a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic system composed of a pyrazole ring fused to a pyrimidine ring. This core is further substituted with a chloro(difluoro)methyl group at the 7-position, a methyl group at the 5-position, and a thienyl group at the 3-position.

The chloro(difluoro)methyl substituent introduces significant electronic and steric effects into the molecule. This group is particularly interesting due to its ability to modulate the electronic properties of the pyrazolopyrimidine core, potentially enhancing its interactions with biological targets. The thienyl group, on the other hand, adds aromaticity and conjugation to the molecule, which can influence its optical properties and reactivity. Recent studies have shown that such substituents can significantly impact the compound's ability to act as a ligand in metalloenzyme inhibition or as a modulator in receptor signaling pathways.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. This is followed by selective substitution at the 7-, 5-, and 3-positions using appropriate reagents. The introduction of the chloro(difluoro)methyl group often requires precise control over reaction conditions to ensure regioselectivity and avoid side reactions. Similarly, the attachment of the thienyl group may involve coupling reactions or other methods that preserve the integrity of both the thienyl moiety and the pyrazolopyrimidine core.

Recent research has highlighted several potential applications for this compound. In pharmaceutical chemistry, it has been explored as a lead compound for anti-cancer drug development due to its ability to inhibit specific kinases involved in cell proliferation and survival. For instance, studies have demonstrated that this compound can selectively bind to and inhibit cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. Additionally, its ability to modulate other signaling pathways makes it a promising candidate for treating various types of cancers.

In materials science, this compound has been investigated for its potential use in organic electronics. The combination of electron-withdrawing groups like chloro(difluoro)methyl and electron-donating groups like methyl can create molecules with tailored electronic properties suitable for applications in organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs). Recent advancements in computational chemistry have enabled researchers to predict and optimize these properties more effectively, paving the way for practical applications.

The physical properties of this compound are also noteworthy. Its melting point is relatively high due to strong intermolecular hydrogen bonding and π-π interactions between adjacent molecules. The presence of fluorine atoms in the chloro(difluoro)methyl group contributes significantly to its stability under thermal conditions, making it suitable for high-temperature applications. Furthermore, its solubility in organic solvents makes it easier to handle during synthesis and purification processes.

From an environmental standpoint, this compound has been shown to exhibit low toxicity towards non-target organisms when used at recommended concentrations. However, further studies are needed to fully understand its long-term environmental impact and biodegradability. Regulatory agencies have expressed interest in compounds like this one due to their potential benefits but also emphasize the importance of conducting thorough risk assessments before widespread use.

In conclusion, 7-[Chloro(difluoro)methyl]-5-methyl-3-(2-thienyl)pyrazolo[1,5-a]pyrimidine (CAS No. 692733-12-3) is a versatile compound with promising applications across multiple disciplines. Its unique structure allows for fine-tuning of electronic properties through strategic substitution patterns, enabling it to serve as both a therapeutic agent and a functional material component. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound stands out as an example of how advanced chemical design can address pressing challenges in medicine and technology.